
Navigating the Landscape of Dihydroxynicotinic
Acids: A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409 Get Quote

An In-depth Examination of 2,6-Dihydroxyisonicotinic Acid (Citrazinic Acid) and its Isomeric

Relatives for Applications in Research and Drug Development.

Introduction
The nomenclature of dihydroxylated pyridine carboxylic acids can present ambiguities. While

"2,6-dihydroxynicotinic acid" systematically refers to 2,6-dihydroxypyridine-3-carboxylic acid,

the more prominent and well-documented isomer is 2,6-dihydroxyisonicotinic acid (2,6-

dihydroxypyridine-4-carboxylic acid), commonly known as Citrazinic Acid. This guide will focus

primarily on Citrazinic Acid due to its significant role as a versatile chemical intermediate and its

intriguing photophysical properties. We will also provide a comparative overview of related

monohydroxylated nicotinic acids to offer a comprehensive resource for researchers, scientists,

and drug development professionals.

Core Compound Profile: 2,6-Dihydroxyisonicotinic
Acid (Citrazinic Acid)
Citrazinic acid is a heterocyclic compound that serves as a crucial building block in the

synthesis of a variety of organic molecules, from pharmaceuticals to advanced materials.[1]

Chemical Identifiers and Physicochemical Properties
The key identifiers and properties of Citrazinic Acid are summarized below for easy reference.
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Property Value Reference

CAS Number 99-11-6 [2]

Molecular Formula C₆H₅NO₄ [2]

Molecular Weight 155.11 g/mol [3]

IUPAC Name

6-Hydroxy-2-oxo-1,2-

dihydropyridine-4-carboxylic

acid

[2]

Synonyms

Citrazinic acid, 2,6-

Dihydroxyisonicotinic acid, 2,6-

Dihydroxypyridine-4-carboxylic

acid

[2]

Appearance Yellow powder [2]

Melting Point >300 °C (decomposes) [2]

Solubility

Slightly soluble in water,

methanol, DMSO, and acidic

solutions. Very soluble in

alkaline solutions.

[2]

Experimental Protocols: Synthesis of Citrazinic Acid
A common and efficient method for synthesizing Citrazinic Acid is through the hydrothermal

reaction of citric acid and urea.

Protocol: Hydrothermal Synthesis of Citrazinic Acid

This protocol is adapted from a patented method and offers high purity and yield.

Materials:

Citric acid

Urea
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Deionized water

Hydrothermal synthesis reactor (autoclave)

Ultrasonic bath

Centrifuge

Drying oven

Procedure:

Solution Preparation: Dissolve citric acid (e.g., 1.22 g, 5.8 mmol) and urea (e.g., 1.39 g, 23.1

mmol) in deionized water (e.g., 60 mL).

Ultrasonication: Subject the solution to ultrasonic treatment for approximately 10 minutes to

ensure uniform mixing.[4]

Hydrothermal Reaction: Transfer the mixed solution to a hydrothermal reactor. Heat the

reactor in an oven at a set temperature between 160-200°C for a duration of 2-6 hours. For

instance, heating at 185°C for 2 hours has been shown to be effective.[4]

Cooling and Isolation: After the reaction, allow the reactor to cool to room temperature. The

product will be a dark green solution.

Purification: Centrifuge the resulting solution at high speed. Decant the supernatant and

collect the yellow precipitate.

Drying: Dry the precipitate in an oven to obtain the final Citrazinic Acid product. This method

can yield a product with a purity of over 96%.[4]

Applications in Research and Drug Development
Citrazinic acid's utility in the scientific and pharmaceutical sectors is multifaceted.

Pharmaceutical Intermediate: It is a key starting material for the synthesis of various active

pharmaceutical ingredients (APIs). Its structure allows for diverse chemical modifications to

create complex molecules for new drug candidates.[1] One notable application is in the
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synthesis of Isoniazid, an anti-tubercular agent, from citric acid via Citrazinic Acid.[5] It has

also been reported to block a tuberculosis enzyme and is used to create pyrimidinone and

oxazinone derivatives.[6][7]

Fluorescent Probe and Carbon Nanodots: Citrazinic acid is intrinsically fluorescent and is a

key component in the formation of carbon nanodots (CNDs) when synthesized from citric

acid and a nitrogen source like urea.[2] The fluorescence of these CNDs can be tuned by

altering the pH.[2] This property makes it valuable for applications in bioimaging and sensing.

[8][9]

Chemical Reagent: It is used in various industries, including photography as a component in

color developers, in electroplating as an inhibitor and cosolvent, and in the production of

reactive dyes.[10]

Tautomerism and Dimerization
Citrazinic acid exists as multiple tautomers and has a strong tendency to form dimers in

solution, which significantly influences its optical properties.[2][8][11] The keto-enol

tautomerism is a key characteristic.

Tautomeric equilibrium of Citrazinic Acid.

Workflow for High-Throughput Screening
Given its role as a precursor for bioactive molecules, a logical application in drug discovery

would be to use a Citrazinic Acid-based scaffold in high-throughput screening (HTS) to identify

enzyme inhibitors.
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Workflow for HTS of Citrazinic Acid Derivatives
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Acid Derivatives

High-Throughput
Screening (HTS)

Input Library

Target Enzyme Assay
(e.g., Kinase, Protease)

Assay Protocol

Data Analysis:
Identify 'Hits'

Raw Data

Hit Validation and
Dose-Response

Validated Hits

Lead Optimization

Confirmed Leads

Preclinical Development

Optimized Candidate

Click to download full resolution via product page

A logical workflow for identifying enzyme inhibitors from a library of Citrazinic Acid derivatives.
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Related Compounds: Monohydroxylated Nicotinic
Acids
To provide a broader context, this section details the properties and relevance of two key

monohydroxylated isomers of nicotinic acid.

Chemical Identifiers and Physicochemical Properties
Property

6-Hydroxynicotinic
Acid

2-Hydroxynicotinic
Acid

Reference

CAS Number 5006-66-6 609-71-2 [12][13]

Molecular Formula C₆H₅NO₃ C₆H₅NO₃ [12][13]

Molecular Weight 139.11 g/mol 139.11 g/mol [12][13]

IUPAC Name

6-Oxo-1,6-

dihydropyridine-3-

carboxylic acid

2-Oxo-1,2-

dihydropyridine-3-

carboxylic acid

[12][13]

Appearance Off-white powder
White to light yellow

powder
[12][14]

Melting Point >300 °C 258-261 °C [15]

Biological Significance and Applications
6-Hydroxynicotinic Acid: This compound is a metabolite in the bacterial degradation of

nicotinic acid.[12] The enzyme 6-hydroxynicotinate 3-monooxygenase catalyzes its

decarboxylative hydroxylation, a process that has been a subject of mechanistic studies.[16]

[17][18] It is also used as a biomarker for diagnosing Pseudomonas aeruginosa infections.

[19]

2-Hydroxynicotinic Acid: This acid and its derivatives have been investigated for their

biological activities. For instance, novel 2-hydroxynicotinoyl-serine-butyl esters have been

synthesized and shown to have antibiotic activity against bacteria such as Bacillus subtilis

and Staphylococcus aureus.[20] It is also used as an intermediate in the synthesis of

agrochemicals.[15][21]
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Bacterial Nicotinic Acid Degradation Pathway
The degradation of nicotinic acid by aerobic bacteria like Pseudomonas putida involves 6-

hydroxynicotinic acid as a key intermediate.

Bacterial Nicotinic Acid Degradation

Nicotinic Acid Nicotinate
Hydroxylase

6-Hydroxynicotinic
Acid (6-HNA)

6-Hydroxynicotinate
3-Monooxygenase (NicC)

2,5-Dihydroxypyridine
(2,5-DHP)

Further
Enzymatic Steps Fumarate
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Simplified pathway of nicotinic acid degradation in Pseudomonas putida.

Conclusion
This technical guide provides a detailed overview of 2,6-dihydroxyisonicotinic acid (Citrazinic

Acid) and its related monohydroxylated nicotinic acid isomers. By clarifying the nomenclature

and presenting key data in a structured format, this document serves as a valuable resource

for researchers in chemistry, biology, and pharmaceutical sciences. The provided experimental

insights, application workflows, and pathway diagrams are intended to facilitate further

research and development in these exciting areas of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://patents.google.com/patent/US2752354A/en
https://patents.google.com/patent/US2752354A/en
https://cymitquimica.com/cas/99-11-6/
https://cymitquimica.com/products/TM-T20863/citrazinic-acid/
https://pubs.acs.org/doi/10.1021/acsomega.0c00775
https://www.researchgate.net/publication/337924683_Modulating_the_Optical_Properties_of_Citrazinic_Acid_through_the_Monomer-To-dimer_Transformation
http://www.sciencemadness.org/talk/viewthread.php?tid=17414
http://www.sciencemadness.org/talk/viewthread.php?tid=17414
https://pubs.acs.org/doi/abs/10.1021/acs.jpca.9b10884
https://pubchem.ncbi.nlm.nih.gov/compound/6-Hydroxynicotinic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxynicotinic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0763471.htm
https://digimaterials.com/blog/2023/05/25/2-hydroxynicotinic-acid/
https://digimaterials.com/blog/2023/05/25/2-hydroxynicotinic-acid/
https://digimaterials.com/blog/2023/05/25/2-hydroxynicotinic-acid/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11726978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11726978/
https://pubs.acs.org/doi/abs/10.1021/acs.biochem.6b00105
https://pubmed.ncbi.nlm.nih.gov/30810301/
https://pubmed.ncbi.nlm.nih.gov/30810301/
https://pubmed.ncbi.nlm.nih.gov/30810301/
https://www.hmdb.ca/metabolites/HMDB02658
https://pubmed.ncbi.nlm.nih.gov/20621723/
https://pubmed.ncbi.nlm.nih.gov/20621723/
https://www.nbinno.com/article/pharmaceutical-intermediates/agrochemical-advancement-role-2-hydroxynicotinic-acid-crop-protection-ah
https://www.benchchem.com/product/b079409#2-6-dihydroxynicotinic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b079409#2-6-dihydroxynicotinic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b079409#2-6-dihydroxynicotinic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/product/b079409#2-6-dihydroxynicotinic-acid-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079409?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

